Cas no 113516-71-5 (rac-(1R,2S)-2-(4-fluorophenyl)cyclopropan-1-amine)

• Product Name: rac-(1R,2S)-2-(4-fluorophenyl)cyclopropan-1-amine
• CAS No: 113516-71-5
• MF: C₉H₁₀FN
• MW: 151.180805683136
• MDL: MFCD28118782
• CID: 230760
• PubChem ID: 3082666
• Update Time: 2025-06-11

rac-(1R,2S)-2-(4-fluorophenyl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• (1R,2S)-2-(4-fluorophenyl)cyclopropan-1-amine
• 4-fluorotranylcypromine
• (1R,2S)-2-(4-fluorophenyl)cyclopropanamine
• Cyclopropanamine, 2-(4-fluorophenyl)-, trans-(+-)-
• trans-2-(4-Fluoro-phenyl)-cyclopropylamine
• rac-(1R,2S)-2-(4-fluorophenyl)cyclopropan-1-amine
• EN300-1854323
• Cyclopropanamine, 2-(4-fluorophenyl)-, (1R,2S)- (9CI)
• BDBM50346588
• CYCLOPROPANAMINE, 2-(4-FLUOROPHENYL)-, (1R,2S)-
• 113516-71-5
• CHEMBL1852691
• CS-0165725
• (1R-trans)-2-(4-Fluorophenyl)cyclopropanamine
• Rel-(1R,2S)-2-(4-fluorophenyl)cyclopropan-1-amine
• SCHEMBL1800003
• EN300-189083
• CHEMBL1795973
• AKOS026743769
• (1R,2S)-2-(4-fluorophenyl)cyclopropanamine? (Ticagrelor Impurity pound(c)
• Cyclopropanamine, 2-(4-fluorophenyl)-, (1R,2S)-rel-
• (1R,2S)-2-(4-Fluoro-phenyl)-cyclopropylamine
• DTXSID60150434
• MFCD17010161
• GTYFDGYGRFJTKJ-DTWKUNHWSA-N
• A856074
• 220349-80-4
• FD10509

• MDL： MFCD28118782
• Inchi： 1S/C9H10FN/c10-7-3-1-6(2-4-7)8-5-9(8)11/h1-4,8-9H,5,11H2/t8-,9+/m0/s1
• InChI Key： GTYFDGYGRFJTKJ-DTWKUNHWSA-N
• SMILES： FC1C=CC(=CC=1)[C@@H]1C[C@H]1N

Computed Properties

• Exact Mass: 151.08
• Monoisotopic Mass: 151.08
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 26A^2

Experimental Properties

• Density: 1.17
• Boiling Point: 216.5°C at 760 mmHg
• Flash Point: 94.5°C
• Refractive Index: 1.56

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on rac-(1R,2S)-2-(4-fluorophenyl)cyclopropan-1-amine

Professional Introduction to rac-(1R,2S)-2-(4-fluorophenyl)cyclopropan-1-amine and CAS No. 113516-71-5

Rac-(1R,2S)-2-(4-fluorophenyl)cyclopropan-1-amine is a significant compound in the field of chemical and pharmaceutical research, characterized by its unique structural and functional properties. This compound, identified by the CAS number 113516-71-5, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of a cyclopropane ring fused with an amine group, coupled with a 4-fluorophenyl substituent, makes it a versatile molecule for further chemical modifications and biological evaluations.

The structural motif of rac-(1R,2S)-2-(4-fluorophenyl)cyclopropan-1-amine is particularly intriguing from a chemical standpoint. The cyclopropane ring introduces a high degree of strain, which can be exploited for various synthetic transformations. This strain can also influence the compound's reactivity and interactions with biological targets. The amine group provides a nucleophilic center, enabling the formation of hydrogen bonds and other non-covalent interactions, which are crucial for drug-receptor binding. Additionally, the 4-fluorophenyl group introduces electronic and steric effects that can modulate the compound's pharmacological properties.

Recent advancements in computational chemistry have allowed for more precise predictions of the behavior of such complex molecules. Studies utilizing molecular modeling techniques have demonstrated that rac-(1R,2S)-2-(4-fluorophenyl)cyclopropan-1-amine can adopt multiple conformations in solution, depending on the solvent environment. These conformational changes can significantly impact its bioavailability and metabolic stability. For instance, polar solvents may stabilize certain conformations by solvating the amine group and fluorophenyl moiety, while non-polar solvents might favor other arrangements.

In the realm of drug discovery, rac-(1R,2S)-2-(4-fluorophenyl)cyclopropan-1-amine has been explored as a lead compound for developing novel therapeutic agents. Its structural features make it a promising candidate for targeting various biological pathways. Notably, the combination of a cyclopropane ring and an amine group has been associated with activities against certain enzymatic targets. For example, derivatives of this compound have shown potential in inhibiting enzymes involved in inflammation and pain signaling. The fluorine atom in the phenyl ring further enhances its pharmacological profile by improving lipophilicity and metabolic stability.

One of the most exciting areas of research involving rac-(1R,2S)-2-(4-fluorophenyl)cyclopropan-1-amine is its application in designing kinase inhibitors. Kinases are critical enzymes in cellular signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer. The cyclopropane ring's strain can be leveraged to create potent binding interactions with the active sites of kinases. Preclinical studies have indicated that certain analogs of this compound exhibit inhibitory effects on specific kinases with high selectivity. This selectivity is crucial for minimizing side effects in therapeutic applications.

The synthesis of rac-(1R,2S)-2-(4-fluorophenyl)cyclopropan-1-amine presents unique challenges due to its complex stereochemistry. Traditional synthetic routes often require careful control over reaction conditions to achieve the desired enantiomeric purity. However, recent developments in asymmetric synthesis have provided more efficient methods for constructing chiral centers. Catalytic approaches using transition metals have enabled the stereoselective formation of the cyclopropane ring, significantly improving yields and reducing byproduct formation.

From a regulatory perspective, compounds like rac-(1R,2S)-2-(4-fluorophenyl)cyclopropan-1-amine must undergo rigorous testing to ensure safety and efficacy before they can be considered for clinical use. Preclinical studies involving cell-based assays and animal models are essential for evaluating their pharmacokinetic properties and potential toxicities. These studies provide critical data for determining appropriate dosing regimens and identifying any adverse effects that may need to be addressed during later stages of development.

The role of fluorine atoms in pharmaceuticals cannot be overstated. The introduction of fluorine into aromatic rings can modulate electronic properties, enhance binding affinities, and improve metabolic resistance. In rac-(1R,2S)-2-(4-fluorophenyl)cyclopropan-1-amine, the 4-fluorophenyl group contributes to these effects while also providing a handle for further derivatization. Medicinal chemists often exploit this versatility by introducing various functional groups around the fluorine atom to optimize pharmacological profiles.

Future directions in the study of rac-(1R,2S)-2-(4-fluorophenyl)cyclopropan-1-amine may include exploring its potential as an intermediate in larger synthetic schemes or investigating novel derivatives with enhanced biological activity. Advances in high-throughput screening technologies could accelerate the discovery process by allowing rapid evaluation of large libraries of related compounds. Additionally, interdisciplinary approaches combining organic chemistry with bioinformatics may uncover new insights into how structural modifications influence biological outcomes.

In conclusion, rac-(1R,2S)-2-(4-fluorophenyl)cyclopropan-1-amine (CAS No. 113516-71-5) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive scaffold for developing novel therapeutic agents targeting various diseases. Ongoing studies continue to unravel its full potential, paving the way for innovative treatments that could benefit patients worldwide.